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Introduction

Arlasolve™ DMI (Dimethyl Isosorbide) is a high-purity, bio-based solvent and carrier that

significantly enhances the delivery of active ingredients in topical formulations.[1][2] Its primary

functions are to act as a solubilizer for poorly soluble actives and as a penetration enhancer,

facilitating the transport of active pharmaceutical ingredients (APIs) through the stratum

corneum.[2][3][4] This mechanism allows for potentially reducing the concentration of actives

needed, which can in turn lower the risk of skin irritation.[1][5] Arlasolve™ DMI is miscible with

water, many organic solvents, and non-ionic surfactants, making it a versatile ingredient in

various cosmetic and pharmaceutical preparations, including creams, lotions, and serums.[1][6]

This document provides a detailed protocol for the incorporation of Arlasolve™ DMI into a

lotion formulation, along with methods for its characterization.
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Before incorporating Arlasolve™ DMI, it is crucial to understand its properties and compatibility

with other ingredients in the lotion base.

1.1. Key Properties of Arlasolve™ DMI

Property Value/Description Reference

INCI Name Dimethyl Isosorbide [5]

Appearance
Clear, colorless to light yellow

liquid
[5]

Solubility

Soluble in water, cottonseed

oil, isopropanol, isopropyl

myristate, propylene glycol,

polysorbate 20, and

polysorbate 80. Insoluble in

hydrogenated castor oil,

lanolin, mineral oils, and

silicone oil (dimethicone).

Recommended Usage Level

1-10% (up to 5% is common

for enhancing penetration of

actives like Vitamin C, Lactic

Acid, etc.)

[7]

Function
Solvent, Penetration Enhancer,

Viscosity Controlling Agent
[6]

1.2. Compatibility

Arlasolve™ DMI is compatible with a wide range of cosmetic and pharmaceutical ingredients.

[6] However, it is essential to conduct compatibility studies with the specific active ingredients

and excipients in your lotion formulation. Pay close attention to potential interactions that could

affect the stability, viscosity, or performance of the final product.
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This protocol outlines the step-by-step procedure for preparing a stable oil-in-water (O/W) lotion

containing Arlasolve™ DMI.

2.1. Materials and Equipment

Ingredients:

Deionized Water

Glycerin (Humectant)

Xanthan Gum (Thickener)

Cetearyl Alcohol (and) Ceteareth-20 (Emulsifier)

Shea Butter (Emollient)

Caprylic/Capric Triglyceride (Emollient)

Arlasolve™ DMI

Active Ingredient (e.g., Niacinamide, Salicylic Acid)

Preservative (e.g., Phenoxyethanol, Ethylhexylglycerin)

Citric Acid or Sodium Hydroxide (for pH adjustment)

Equipment:

Beakers (various sizes)

Homogenizer/High-Shear Mixer

Overhead Stirrer with Propeller Blade

Water Bath or Hot Plate with Magnetic Stirrer

pH Meter
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Viscometer

Microscope with a camera

Stability Chambers (for accelerated stability testing)

2.2. Formulation Example

This table provides an example formulation. The percentages can be adjusted based on the

desired characteristics of the final product.

Phase Ingredient Function % (w/w)

A (Water Phase) Deionized Water Vehicle q.s. to 100

Glycerin Humectant 3.00

Xanthan Gum Thickener 0.30

B (Oil Phase)
Cetearyl Alcohol (and)

Ceteareth-20
Emulsifier 5.00

Shea Butter Emollient 3.00

Caprylic/Capric

Triglyceride
Emollient 5.00

C (Cool-Down Phase) Arlasolve™ DMI
Solvent, Penetration

Enhancer
5.00

Active Ingredient Active X.XX

Preservative Preservative 1.00

Citric Acid / Sodium

Hydroxide
pH Adjuster q.s.

2.3. Manufacturing Procedure

Water Phase Preparation:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218769?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. In the main beaker, combine deionized water and glycerin. Begin heating to 75°C while

mixing with a propeller stirrer.

2. Once the temperature reaches 75°C, slowly sprinkle in the xanthan gum while mixing to

avoid clumping. Continue mixing until fully hydrated and uniform.

Oil Phase Preparation:

1. In a separate beaker, combine the oil phase ingredients (Cetearyl Alcohol/Ceteareth-20,

Shea Butter, Caprylic/Capric Triglyceride).

2. Heat the oil phase to 75°C until all components are melted and uniform.

Emulsification:

1. Slowly add the oil phase to the water phase while homogenizing at high speed.

2. Continue homogenization for 5-10 minutes to form a stable emulsion.

3. Switch to propeller stirring and begin cooling the emulsion.

Cool-Down Phase:

1. In a separate small beaker, combine Arlasolve™ DMI and the active ingredient. Mix until

the active is fully dissolved. This pre-dissolving step is crucial for optimal delivery.[8]

2. When the emulsion has cooled to below 40°C, add the Arlasolve™ DMI/active ingredient

mixture to the main batch with gentle stirring.

3. Add the preservative and mix until uniform.

4. Adjust the pH of the lotion to the desired range (typically 5.5-6.5 for skin compatibility)

using citric acid or sodium hydroxide.

Diagram of the Experimental Workflow:
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Figure 1. Experimental workflow for lotion preparation.
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Quality Control and Characterization
After preparation, the lotion should be subjected to several tests to ensure its quality, stability,

and performance.

3.1. Physicochemical Properties

Parameter Method Acceptance Criteria

Appearance Visual Inspection
Homogeneous, smooth, white

to off-white lotion

Odor Olfactory Assessment

Characteristic, free from

rancidity or microbial

contamination

pH pH meter 5.5 - 6.5

Viscosity
Rotational Viscometer (e.g.,

Brookfield)

Specification to be determined

based on desired texture

3.2. Microscopic Evaluation

Objective: To assess the emulsion's droplet size and distribution.

Procedure:

Place a small sample of the lotion on a microscope slide.

Cover with a coverslip.

Observe under a microscope at 40x and 100x magnification.

Capture images to document the droplet morphology.

Expected Result: Uniformly dispersed, small oil droplets within the continuous water phase.

3.3. Stability Testing

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218769?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To evaluate the physical and chemical stability of the lotion over time.

Procedure:

Package the lotion in its final intended packaging.

Store samples at different conditions:

Real-Time: 25°C / 60% RH

Accelerated: 40°C / 75% RH

Evaluate the samples at initial, 1, 2, and 3-month time points for changes in appearance,

pH, viscosity, and microbial count.

Expected Result: No significant changes in physicochemical properties or signs of phase

separation.

Signaling Pathway: Enhanced Skin Penetration
Arlasolve™ DMI enhances the penetration of active ingredients by modifying the properties of

the stratum corneum.
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Figure 2. Mechanism of enhanced skin penetration.

Conclusion
This protocol provides a comprehensive framework for the successful incorporation of

Arlasolve™ DMI into a lotion formulation. By acting as both a solvent and a penetration
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enhancer, Arlasolve™ DMI can significantly improve the efficacy and stability of topical

products.[1][9] Following the detailed steps for formulation, characterization, and stability

testing will enable researchers and formulators to develop high-performance lotions with

enhanced delivery of active ingredients.

Disclaimer: This protocol is intended for research and development purposes. All formulations

should be thoroughly tested for safety and efficacy before commercialization. It is

recommended to consult the manufacturer's safety data sheet (SDS) for Arlasolve™ DMI

before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b1218769?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218769?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

